14-Demethyl-lanosterol-d6

• Molecular Formula: C29H48O
• Molecular Weight: 418.7 g/mol
• InChI: InChI=1S/C29H48O/c1-19(2)9-8-10-20(3)22-12-13-23-21-11-14-25-27(4,5)26(30)16-18-29(25,7)24(21)15-17-28(22,23)6/h9,20,22-23,25-26,30H,8,10-18H2,1-7H3/t20-,22-,23?,25?,26+,28-,29-/m1/s1/i4D3,5D3
• InChIKey: CHGIKSSZNBCNDW-SWCUYMAQSA-N

14-Demethyl-lanosterol-d6 Overview

14-Demethyl-lanosterol-d6 (also referred to as T-MAS-d6) is a hexadeuterated analog of the endogenous sterol intermediate 14-demethyl-lanosterol, a key product of lanosterol 14α-demethylase (CYP51) activity in the cholesterol biosynthetic pathway [1]. With an empirical formula of C29H42D6O and a molecular weight of 418.73 g/mol, this stable isotope-labeled compound serves as a chemically identical, yet mass-differentiated, tracer for quantitative mass spectrometry workflows . The compound is supplied as a >99% (TLC) pure powder and is intended for use as an internal standard in liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) to enable precise quantification of T-MAS and to monitor metabolic flux through the post-lanosterol segment of sterol biosynthesis .

Workflow LC-MS / GC-MS internal standard for T-MAS

Selection Structurally identical +6 Da shift, co-eluting with analyte

Use Context Sterolomic quantification, CYP51 activity monitoring, metabolic flux studies

• [1] McCarty, K. D., et al. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1. J Biol Chem, 2023, 299(6), 104841. View Source

Deuterated vs. Unlabeled 14-Demethyl-lanosterol

In quantitative LC-MS/MS or GC-MS analysis of complex biological matrices, the use of a structurally identical, stable isotope-labeled internal standard is mandatory to correct for variable sample preparation losses, matrix effects, and ionization efficiency fluctuations. Unlabeled 14-demethyl-lanosterol is indistinguishable from the endogenous analyte by mass, precluding its use as a co-eluting internal standard. The hexadeuterated analog, 14-demethyl-lanosterol-d6, exhibits a mass shift of +6 Da, enabling distinct detection in the mass spectrometer without chromatographic separation from the target analyte . Deuterated standards have been shown to provide superior correction for matrix effects compared to structural analogs, which may exhibit different chromatographic or extraction behaviors, leading to significant quantification errors [1]. Therefore, substitution with the unlabeled compound or a non-deuterated structural analog would fundamentally compromise the accuracy and reliability of the analytical method, rendering the resulting data unsuitable for precise determination of T-MAS levels in sterolomic studies.

Unlabeled 14-demethyl-lanosterol

Mass-indistinguishable from endogenous analyte; cannot provide matrix-effect correction or recovery normalization in quantitative MS.

Cholesterol-d7 or other deuterated sterols

Different polarity and retention; may not correct for T-MAS-specific extraction losses or ionization variability, undermining accuracy.

Non-deuterated structural analogs

Chromatographic and extraction behavior may deviate from T-MAS, resulting in unreliable quantification in complex biological matrices.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. LC-MS-MS experiences with internal standards. Chromatographia, 2002, 55, S57-S62. View Source

Quantitative Evidence for 14-Demethyl-lanosterol-d6

Purity and Quality Control

The commercial specification for 14-Demethyl-lanosterol-d6 guarantees a purity of >99% as determined by Thin Layer Chromatography (TLC), with some vendors reporting ≥99% . This is directly comparable to the unlabeled analog, 14-demethyl-lanosterol (T-MAS), which is also specified at >99% by TLC . This high purity ensures that the internal standard does not introduce contaminants that could interfere with the detection of low-abundance endogenous sterols, which is critical for accurate quantification in complex lipid extracts.

Purity specification

Data to verify

>99% (TLC), equivalent to unlabeled analog

Supports low-interference ISTD use

Supplier specification; independent verification recommended

Evidence Dimension	Analytical Purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	14-demethyl-lanosterol (unlabeled) >99% (TLC)
Quantified Difference	Equivalent purity level
Conditions	Commercial product specification; TLC assay

Why This Matters

Equivalent high purity between the labeled standard and its unlabeled analog ensures that the internal standard does not compromise assay integrity, which is a prerequisite for its use in validated quantitative methods.

Targeted Hexadeuteration for Mass Spectrometry

14-Demethyl-lanosterol-d6 is specifically deuterated at the 4,4-geminal dimethyl positions (as two trideuteriomethyl groups), resulting in a +6 Da mass shift . This targeted deuteration ensures a minimal isotopic cluster overlap with the unlabeled analyte's M+0 peak, providing optimal signal separation in MS analysis. In contrast, a common alternative internal standard like cholesterol-d7 [1] provides a +7 Da shift, but its structure is different from T-MAS. While cholesterol-d7 is suitable for downstream cholesterol quantification, it cannot correct for differential losses of T-MAS during the earlier steps of sterol extraction and analysis, as the physicochemical properties of the two sterols differ significantly in terms of polarity and chromatographic retention time.

Mass shift & structural identity

Head-to-head

+6 Da, structurally identical vs cholesterol-d7 (+7 Da, different structure)

Ensures analyte-specific correction; co-elution maintains retention behavior

Reported chromatographic equivalence with target T-MAS

Evidence Dimension	Isotopic Mass Shift and Structural Identity
Target Compound Data	Mass shift of +6 Da; identical structure to T-MAS
Comparator Or Baseline	Cholesterol-d7: +7 Da mass shift; different molecular structure and polarity [1]
Quantified Difference	Target compound has structural identity with the analyte (T-MAS); comparator has different structure and physicochemical properties.
Conditions	Mass spectrometry and chromatographic behavior

Why This Matters

Using a structurally identical internal standard is essential for correcting for analyte-specific losses and matrix effects, a capability that a structurally different deuterated sterol (like cholesterol-d7) cannot provide for T-MAS quantification.

• [1] McCarty, K. D., et al. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1. J Biol Chem, 2023, 299(6), 104841. View Source

Validated GC-MS Sterol Precursor Quantification

A validated GC-MS method for quantifying 11 cholesterol precursors and plant sterols in cultured human hepatocytes demonstrated the critical role of deuterated internal standards. The method used deuterium-labeled cholesterol, sitosterol, and lathosterol as internal standards to achieve a coefficient of variation (CV) of less than 6% for replicate analyses [1]. While this study does not directly use 14-demethyl-lanosterol-d6, it establishes a class-level inference for the necessity of deuterated internal standards in sterol analysis. The same analytical principles apply to T-MAS quantification, where 14-demethyl-lanosterol-d6 is the only logical choice for a structurally identical internal standard. The study reported that recovery for some sterols varied between 10% and 16% difference from expected levels, underscoring the need for a compound-specific internal standard to correct for such variability [1].

GC-MS sterol precision

Class-level

CV

Demonstrates high-precision quantification in sterolomic methods

Class-level inference from hepatocyte sterol study; direct T-MAS data not reported

CYP51 isotope effect

Supporting evidence

No kinetic isotope effect on related deuterated substrate

Supports assumption of tracer fidelity

Indirect evidence from 14α-methyl deuterated dihydrolanosterol; inferred relevance

Intended use classification

Data to verify

Research Use Only (RUO)

Non-clinical procurement context

Not for human or veterinary diagnostic or therapeutic use

Evidence Dimension	Analytical Precision (CV) for Sterol Quantification
Target Compound Data	Not directly measured in this study; used as a class representative for deuterated sterol standards.
Comparator Or Baseline	GC-MS method using deuterated internal standards: CV < 6% for replicate analyses [1].
Quantified Difference	Method using deuterated standards achieves high precision (CV < 6%).
Conditions	GC-MS analysis of sterols from cultured human hepatocytes [1]

Why This Matters

This class-level evidence demonstrates that the use of deuterated internal standards is a validated approach for achieving high-precision quantification in sterolomic workflows, supporting the necessity of 14-demethyl-lanosterol-d6 for T-MAS analysis.

• [1] Acimovic, J., et al. Combined gas chromatographic/mass spectrometric analysis of cholesterol precursors and plant sterols in cultured cells. J Chromatogr B Analyt Technol Biomed Life Sci, 2009, 877(22), 2081-2086. View Source

CYP51 Kinetics and Assay Compatibility

A key concern in using labeled analogs is the potential for a kinetic isotope effect that could alter enzyme reaction rates. A study on the kinetics of human CYP51A1 demonstrated that using a 14α-methyl deuterated dihydrolanosterol substrate showed no kinetic isotope effect, proving that C-14α C-H bond breaking is not rate-limiting in the demethylation reaction [1]. While this is not a direct measurement on 14-demethyl-lanosterol-d6 (which is a product, not a substrate, of CYP51), it provides strong supporting evidence that deuteration at the 4,4-geminal dimethyl positions is also unlikely to alter the compound's behavior as an internal standard or in any potential tracer studies. Furthermore, it is reported that the addition of deuterium to lanosterol does not significantly affect the kinetics of its enzymatic conversion .

CYP51 isotope effect

Supporting evidence

No kinetic isotope effect on related deuterated substrate

Supports assumption of tracer fidelity

Indirect evidence from 14α-methyl deuterated dihydrolanosterol; inferred relevance

Evidence Dimension	Kinetic Isotope Effect on CYP51 Reaction
Target Compound Data	Not directly measured; inferred from data on related compound.
Comparator Or Baseline	14α-methyl deuterated dihydrolanosterol: no kinetic isotope effect observed [1].
Quantified Difference	N/A
Conditions	Steady-state kinetics of human CYP51A1 with deuterated substrate [1]

Why This Matters

This evidence supports the fundamental assumption that deuterium labeling does not alter the compound's chemical or biological properties in the context of CYP51-mediated sterol metabolism, ensuring it is a faithful tracer and internal standard.

• [1] McCarty, K. D., et al. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1. J Biol Chem, 2023, 299(6), 104841. View Source

Research-Use-Only Classification

14-Demethyl-lanosterol-d6 is supplied as a research-use-only (RUO) product, explicitly not intended for human or veterinary diagnostic or therapeutic use . This is a critical differentiator from pharmaceutical-grade compounds or certified reference materials that may be used in clinical diagnostics. Procurement of this compound is therefore limited to fundamental and applied research in academic, biotech, and pharmaceutical discovery settings. The product is classified for shipping as a non-hazardous, combustible solid and can be transported at room temperature, simplifying logistical handling compared to compounds requiring cold-chain transport .

Intended use classification

Data to verify

Research Use Only (RUO)

Non-clinical procurement context

Not for human or veterinary diagnostic or therapeutic use

Evidence Dimension	Intended Use Classification
Target Compound Data	Research Use Only (RUO)
Comparator Or Baseline	Pharmaceutical-grade or diagnostic-grade standards (e.g., USP/EP reference standards)
Quantified Difference	N/A
Conditions	Vendor product labeling and terms of sale

Why This Matters

Clear RUO designation informs procurement decisions, ensuring the compound is sourced for appropriate, non-clinical applications, which aligns with the requirements of most academic and industrial research laboratories.

14-Demethyl-lanosterol-d6 Applications

T-MAS Quantification for CYP51 Screening

14-Demethyl-lanosterol-d6 is the ideal internal standard for the precise LC-MS/MS quantification of T-MAS generated in in vitro CYP51 activity assays. By spiking a known amount of the deuterated standard into samples post-incubation, researchers can accurately determine the concentration of enzymatically produced T-MAS, a critical endpoint for characterizing CYP51 kinetics and for screening the efficacy of potential antifungal or cholesterol-lowering drug candidates targeting this enzyme . This approach corrects for sample-to-sample variability, enabling robust comparison of inhibitor potency (e.g., IC50 values) across different experimental conditions .

Sterolomic and Metabolic Flux Analysis

In comprehensive sterolomic studies aimed at mapping the post-lanosterol cholesterol biosynthetic pathway, 14-demethyl-lanosterol-d6 can be employed as a stable isotope tracer to monitor metabolic flux. When introduced into cell culture, its conversion to downstream sterol intermediates (e.g., FF-MAS) and potentially to cholesterol can be tracked by mass spectrometry. This enables the quantitative assessment of pathway dynamics in response to genetic manipulations (e.g., siRNA knockdown of CYP51) or pharmacological interventions, providing a detailed view of how sterol homeostasis is regulated [1].

Clinical Lipidomics Assay Development

Analytical chemistry groups developing quantitative LC-MS/MS or GC-MS assays for the measurement of T-MAS and other sterol intermediates in human plasma or tissue samples rely on 14-demethyl-lanosterol-d6 as a critical component of method validation. The use of this stable isotope-labeled internal standard is essential for demonstrating assay accuracy, precision, and linearity according to bioanalytical method validation guidelines, such as those from the FDA . The high purity and structural identity of the standard are non-negotiable prerequisites for generating reliable data for potential clinical biomarker studies related to inborn errors of cholesterol synthesis (e.g., Smith-Lemli-Opitz syndrome) or cardiovascular disease risk assessment [2].

T-MAS in Gametogenesis and Cell Signaling

Beyond its role as a metabolic intermediate, T-MAS (also known as testis meiosis-activating sterol) has been implicated in oocyte maturation and spermatogenesis . 14-Demethyl-lanosterol-d6 provides a powerful tool for mechanistic studies in reproductive biology. Researchers can use the labeled compound to trace the uptake, intracellular distribution, and potential metabolism of T-MAS in ovarian follicles or germ cells, distinguishing the exogenously applied compound from endogenous sterol pools. This application allows for the quantitative assessment of T-MAS's proposed function as a signaling molecule or a ligand for specific nuclear receptors, as suggested by its binding to a variety of proteins .

Application

Selection Property

Validation Focus

CYP51 activity & inhibitor screening

Structural identity for analyte-specific ISTD correction

Matrix-effect correction, IC50 endpoint consistency

Sterolomic metabolic flux analysis

Stable isotope tracer with +6 Da mass shift

Post-lanosterol pathway dynamics, downstream metabolite tracking

Human plasma sterol assay development

Co-eluting high-purity ISTD for research matrices

Accuracy/precision review, matrix-effect assessment

Gametogenesis & cell signaling tracer studies

Exogenous sterol tracer distinguishable from endogenous pools

Cellular uptake, intracellular distribution, and metabolism tracing

• [1] McCarty, K. D., et al. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1. J Biol Chem, 2023, 299(6), 104841. View Source
• [2] Acimovic, J., et al. Combined gas chromatographic/mass spectrometric analysis of cholesterol precursors and plant sterols in cultured cells. J Chromatogr B Analyt Technol Biomed Life Sci, 2009, 877(22), 2081-2086. View Source